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Compound Name: Resiquimod-D5

Cat. No.: B8195992 Get Quote

Resiquimod-D5: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Resiquimod-D5, a deuterated analog of

the potent immune response modifier, Resiquimod (R848). Resiquimod-D5 serves as a

valuable tool in preclinical and clinical research, particularly in pharmacokinetic and metabolic

studies, due to its properties as a stable isotope-labeled internal standard. This document

details its chemical structure, physicochemical properties, mechanism of action, and provides

insights into its application in experimental settings.

Chemical Structure and Physicochemical Properties
Resiquimod-D5 is a deuterium-labeled version of Resiquimod, an imidazoquinoline derivative.

The deuterium labeling involves the substitution of five hydrogen atoms with deuterium, which

allows for its differentiation from the unlabeled compound in mass spectrometry-based

analyses.

Table 1: Chemical and Physical Properties of Resiquimod and Resiquimod-D5
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Property Resiquimod Resiquimod-D5

Synonyms R-848, S-28463, VML-600 R848-d5, S28463-d5

Chemical Formula C₁₇H₂₂N₄O₂[1] C₁₇H₁₇D₅N₄O₂[2][3]

Molecular Weight 314.38 g/mol [1] 319.41 g/mol [2]

IUPAC Name

1-[4-amino-2-

(ethoxymethyl)imidazo[4,5-

c]quinolin-1-yl]-2-

methylpropan-2-ol[4]

1-[4-Amino-2-

(ethoxymethyl)-1H-

imidazo[4,5-c]quinolin-1-yl]-2-

methylpropan-2-ol-d5

CAS Number 144875-48-9[5] 2252319-44-9[3]

Purity ≥98% (typical) 99.84%[6]

Appearance White to off-white solid White to off-white solid

Solubility Soluble in DMSO

DMSO: 50 mg/mL (156.54

mM), H₂O: 0.1 mg/mL (0.31

mM)[6]

SMILES

CCOCC1=NC2=C(N1CC(C)

(C)O)C3=CC=CC=C3N=C2N[4

]

Not available

InChIKey
BXNMTOQRYBFHNZ-

UHFFFAOYSA-N[4]
Not available

Mechanism of Action: TLR7/8 Agonism
Resiquimod acts as a potent agonist for Toll-like receptor 7 (TLR7) and Toll-like receptor 8

(TLR8), which are key pattern recognition receptors in the innate immune system.[7][8] These

receptors are primarily expressed in the endosomes of various immune cells, including

dendritic cells (DCs), macrophages, and B cells.[4][7] Upon binding of Resiquimod, TLR7 and

TLR8 initiate a downstream signaling cascade through the myeloid differentiation primary

response 88 (MyD88)-dependent pathway.[7] This leads to the activation of transcription

factors such as nuclear factor-kappa B (NF-κB) and interferon regulatory factors (IRFs).[5][7]
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The activation of these transcription factors results in the production and secretion of a variety

of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-

6), and type I interferons (IFN-α).[6] This cytokine milieu promotes the maturation and

activation of antigen-presenting cells, enhances natural killer (NK) cell activity, and drives the

differentiation of T helper 1 (Th1) cells, leading to a robust cellular immune response.[5][8]
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Figure 1: Simplified TLR7/8 signaling pathway initiated by Resiquimod.

Experimental Protocols and Methodologies
Resiquimod-D5 is primarily used as an internal standard in liquid chromatography-mass

spectrometry (LC-MS) methods for the quantification of Resiquimod in biological matrices.

Below are generalized protocols for common experimental applications of Resiquimod.

In Vitro Cytokine Induction Assay
This protocol describes the stimulation of human peripheral blood mononuclear cells (PBMCs)

to measure cytokine production in response to Resiquimod.

Methodology:

PBMC Isolation: Isolate PBMCs from whole blood using Ficoll-Paque density gradient

centrifugation.

Cell Culture: Resuspend PBMCs in complete RPMI-1640 medium and seed in a 96-well

plate at a density of 1 x 10⁶ cells/mL.
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Stimulation: Add Resiquimod (or Resiquimod-D5 for control experiments) at desired

concentrations (e.g., 0.1, 1, 10 µM). Include a vehicle control (e.g., DMSO).

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 24-48 hours.

Supernatant Collection: Centrifuge the plate and collect the cell-free supernatant.

Cytokine Analysis: Measure the concentration of cytokines (e.g., IFN-α, TNF-α, IL-6) in the

supernatant using an enzyme-linked immunosorbent assay (ELISA) kit according to the

manufacturer's instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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